Cas no 2138563-73-0 (1-(4-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 1-(4-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline
• CAS No: 2138563-73-0
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 6493270
• PubChem ID: 165501585
• Update Time: 2025-05-19

1-(4-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2138563-73-0
• EN300-1167413
• 1-(4-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline
• 1-(4-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline

• Inchi： 1S/C14H13N3O4S/c18-17(19)11-5-7-12(8-6-11)22(20,21)16-10-9-15-13-3-1-2-4-14(13)16/h1-8,15H,9-10H2
• InChI Key： NXUNYEUXNZJFNF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C2C=CC=CC=2NCC1)(=O)=O

Computed Properties

• Exact Mass: 319.06267708g/mol
• Monoisotopic Mass: 319.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Additional information on 1-(4-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline

Introduction to 1-(4-Nitrobenzenesulfonyl)-1,2,3,4-Tetrahydroquinoxaline (CAS No: 2138563-73-0)

1-(4-Nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline is a highly specialized organic compound with the CAS registry number 2138563-73-0. This compound belongs to the class of tetrahydroquinoxalines, which are derivatives of quinoxaline with a partially saturated ring system. The presence of the 4-nitrobenzenesulfonyl group introduces significant electronic and steric effects, making this compound a valuable substrate in various chemical and pharmaceutical applications.

The structure of 1-(4-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline is characterized by a bicyclic framework consisting of two fused six-membered rings. The quinoxaline core is partially hydrogenated, resulting in a tetrahydro derivative. The sulfonyl group attached to the benzen ring at the 4-position introduces strong electron-withdrawing effects, which can influence the reactivity and stability of the molecule. This makes it an interesting candidate for studies in organometallic chemistry, heterocyclic synthesis, and pharmaceutical development.

Recent advancements in synthetic methodologies have enabled the efficient preparation of tetrahydroquinoxaline derivatives with high functional group compatibility. For instance, researchers have employed sulfonating agents and transition metal catalysts to achieve selective functionalization of the quinoxaline framework. These methods have significantly improved the yield and purity of compounds like 1-(4-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline, making them more accessible for further studies.

In terms of applications, this compound has shown promise in several areas. Its electron-deficient nature makes it a suitable candidate for use as a building block in medicinal chemistry, particularly in the design of bioactive molecules targeting specific protein interactions or enzymatic pathways. Additionally, its structural features make it an attractive substrate for exploring supramolecular chemistry, where non-covalent interactions play a crucial role.

The latest research on tetrahydroquinoxaline derivatives has focused on their potential as anticancer agents and neuroprotective compounds. Studies have demonstrated that certain analogs exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. This highlights the importance of understanding the structure-activity relationships (SAR) in this class of compounds to optimize their therapeutic potential.

Furthermore, the integration of computational chemistry tools has provided deeper insights into the electronic properties and reactivity patterns of 1-(4-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline. Quantum mechanical calculations have revealed that the sulfonyl group significantly alters the electron density distribution across the molecule, which could be exploited in designing novel materials with tailored electronic properties.

In conclusion, 1-(4-nitrobenzenesulfonyl)-1,2,3,4-tetrahydroquinoxaline (CAS No: 2138563-73-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in organic synthesis and drug discovery. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.